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Compound of Interest

Compound Name: Nitronium tetrafluoroborate

Cat. No.: B088792 Get Quote

Nitronium Tetrafluoroborate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of nitronium tetrafluoroborate (NO₂BF₄). It includes detailed quantitative data,

experimental protocols for its synthesis and application, and visualizations of key chemical

processes. This document is intended to serve as a critical resource for professionals in

research, chemical sciences, and drug development who utilize or are investigating this

powerful nitrating agent.

Core Physical and Chemical Properties
Nitronium tetrafluoroborate is a colorless, crystalline solid that is highly reactive and

hygroscopic.[1][2] It is a salt composed of the nitronium cation (NO₂⁺) and the tetrafluoroborate

anion (BF₄⁻).[1][2] Due to its reactivity with water, it must be handled under anhydrous

conditions.[2][3]

Quantitative Physical and Chemical Data
The following tables summarize the key quantitative properties of nitronium
tetrafluoroborate.
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Property Value Reference(s)

Molecular Formula NO₂BF₄ [2][4]

Molar Mass 132.81 g/mol [2][4]

Appearance Colorless crystalline solid [2][3]

Decomposition Temperature
>180 °C (decomposes to NO₂F

and BF₃)
[1][3]

Property Details Reference(s)

Solubility

Soluble in sulfolane and

acetonitrile.[3] Slightly soluble

in nitromethane.[3] Sparsely

soluble in many other organic

solvents.[2] Reacts with water.

[1][2]

[1][2][3]

Stability

Stable under anhydrous

conditions.[3] Decomposes in

the presence of moisture.[3]

Thermally stable up to 170 °C.

[5]

[3][5]

Hygroscopicity Highly hygroscopic.[1] [1]

Crystal Structure Data
Nitronium tetrafluoroborate crystallizes in the monoclinic P2₁/c space group. The crystal

structure data is detailed below.
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Parameter Value Reference(s)

Crystal System Monoclinic [6]

Space Group P 1 21/c 1 [4]

Unit Cell Dimensions
a = 6.5567 Å, b = 6.8243 Å, c

= 9.1244 Å
[4]

Unit Cell Angles
α = 90.00°, β = 104.40°, γ =

90.00°
[4]

N=O Bond Distances 1.1153 (8) Å and 1.1160 (7) Å [6]

O=N=O Bond Angle 179.89 (7)° [6]

Chemical Reactivity and Applications
Nitronium tetrafluoroborate is a powerful electrophilic nitrating agent, widely used in organic

synthesis to introduce a nitro group (-NO₂) onto a variety of substrates.[1][2] It is also

recognized as a mild oxidant.[2] Its reactivity is primarily driven by the highly electrophilic

nature of the nitronium cation.

Key reactions include:

Aromatic Nitration: It is a general and efficient reagent for the nitration of arenes, haloarenes,

nitroarenes, and other aromatic compounds, often in high yields.[5]

Reaction with Water: It reacts with water to produce nitric acid and hydrofluoric acid.[1][2]

Oxidation of Sulfides and Phosphines: It can oxidize organic sulfides to sulfoxides, and with

an excess, further to sulfones. Similarly, it oxidizes phosphines to phosphine oxides.[1]

Reaction with Amines: It reacts with secondary aliphatic amines to form N-nitro derivatives.

[7]

The following diagram illustrates the general scheme for the nitration of an aromatic compound

using nitronium tetrafluoroborate.
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General Aromatic Nitration Workflow

Reactants

Reaction

Products

Aromatic Compound (Ar-H)

Electrophilic Aromatic Substitution

Substrate

Nitronium Tetrafluoroborate (NO₂BF₄)

Reagent

Nitroaromatic Compound (Ar-NO₂)

Major Product

HBF₄

Byproduct
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Synthesis of Nitronium Tetrafluoroborate

Start

Combine HNO₃, HF, and CH₂Cl₂
in a cooled reactor

Introduce BF₃ gas

Stir in cooling bath for 1.5h

Filter the precipitate

Wash with nitromethane
and methylene chloride

Dry under vacuum

End Product:
NO₂BF₄
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Spill Response Protocol

Spill Occurs

Evacuate immediate area Wear appropriate PPE

Contain the spill with
non-combustible absorbent material

Carefully collect and place
in a sealed container for disposal

Decontaminate the area

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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